Cas no 19933-24-5 (3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 19933-24-5
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD00178757
• CID: 88138
• PubChem ID: 340711
• Update Time: 2025-10-22

3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Thienyl)-1H-pyrazole
• 3-THIEN-2-YL-1H-PYRAZOLE
• BUTTPARK 15\07-57
• IFLAB-BB F3250-0656
• TIMTEC-BB SBB004070
• 3-(2-THIENYL)-1H-PYRAZOLE
• 5-thiophen-2-yl-1H-pyrazole
• 2-pyrazol-3-ylthiophene
• 3-(2-THIENYL)PYRAZOLE
• 3-thiophen-2-yl-1h-pyrazole
• 3-(THIEN-2-YL)PYRAZOLE
• 3-(Thiophen-3-yl)-1h-pyrazole
• AKOS BBS-00002515
• 3-(2-THIENYL)PYRAZOLE 99+%
• 3-(thiophen-2-yl)-1H-pyrazole
• 3-(thien-2-yl)-1h-pyrazole
• AKOS000271389
• J-516413
• F3250-0656
• BB 0219075
• 19933-24-5
• 5-(2-Thienyl)Pyrazole
• SCHEMBL188680
• MLS000756967
• FT-0637928
• Z111781382
• SMR000528998
• CHEMBL1595963
• DTXSID90321190
• MFCD00059740
• CS-0073654
• 1H-Pyrazole, 3-(2-thienyl)-
• thienylpyrazole
• 3-(2-thienyl)pyrazole, AldrichCPR
• 219863-71-5
• HMS1431G03
• EN300-64808
• TVNDPZYOQCCHTJ-UHFFFAOYSA-N
• HMS2884G10
• AKOS000345442
• S-Cartininehydrochloride
• FT-0743321
• AI-942/25034361
• 5-(thiophen-2-yl)-1H-pyrazole
• MFCD00178757
• 9T-0024
• NSC-371768
• Maybridge3_000135
• IDI1_011522
• FS-1113
• 3-(2-Thienyl)-pyrazole
• NSC371768
• DB-045037
• DB-058030
• BBL028343
• STK392454
• 1H-pyrazole, 5-(2-thienyl)-
• ALBB-027968

• MDL： MFCD00178757
• Inchi： 1S/C7H6N2S/c1-2-7(10-5-1)6-3-4-8-9-6/h1-5H,(H,8,9)
• InChI Key： TVNDPZYOQCCHTJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=NN1

Computed Properties

• Exact Mass: 150.02500
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2162 (rough estimate)
• Melting Point: 97-102 °C
• Boiling Point: 152 °C (1.6 mmHg)
• Flash Point: 167.8 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 56.92000
• LogP: 2.13820
• Solubility: Not determined

3-(thiophen-2-yl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S37/39-S24/25
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S37/39-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(thiophen-2-yl)-1H-pyrazole

Introduction to 3-(Thiophen-2-yl)-1H-pyrazole (CAS No. 19933-24-5)

3-(Thiophen-2-yl)-1H-pyrazole, a compound with the CAS number 19933-24-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring fused to a thiophene moiety. The combination of these two heterocyclic rings imparts a range of interesting chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The pyrazole ring is well-known for its versatility in medicinal chemistry. It is a five-membered ring containing two nitrogen atoms, which can participate in various biological interactions, such as hydrogen bonding and π-π stacking. The thiophene moiety, on the other hand, is a five-membered heterocyclic ring containing a sulfur atom. Thiophenes are known for their electron-donating properties and their ability to modulate the electronic environment of adjacent functional groups. The fusion of these two rings in 3-(thiophen-2-yl)-1H-pyrazole results in a molecule with enhanced stability and a unique set of electronic properties.

Recent studies have highlighted the potential of 3-(thiophen-2-yl)-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These properties are attributed to the ability of the molecule to interact with specific receptors and enzymes involved in inflammatory pathways. Additionally, 3-(thiophen-2-yl)-1H-pyrazole has been investigated for its potential as an antitumor agent. Studies have demonstrated that certain derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In the context of drug discovery, 3-(thiophen-2-yl)-1H-pyrazole serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the substituents on the pyrazole and thiophene rings, researchers can fine-tune the pharmacological properties of the molecule to achieve desired therapeutic effects while minimizing adverse side effects. For example, introducing electron-withdrawing groups on the thiophene ring can enhance the compound's affinity for specific receptors, while adding lipophilic substituents can improve its bioavailability and pharmacokinetic profile.

The synthetic accessibility of 3-(thiophen-2-yl)-1H-pyrazole is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives. One common approach involves the condensation of 2-thiophenecarbaldehyde with hydrazine followed by cyclization under appropriate conditions. This method allows for the facile introduction of various functional groups at different positions on the molecule, facilitating the synthesis of a diverse library of compounds for biological evaluation.

Moreover, 3-(thiophen-2-yl)-1H-pyrazole has been explored for its potential applications beyond traditional small-molecule therapeutics. For instance, it has been used as a building block in the design of supramolecular assemblies and nanomaterials with unique optical and electronic properties. These materials have found applications in areas such as sensing, imaging, and drug delivery systems.

In conclusion, 3-(thiophen-2-yl)-1H-pyrazole (CAS No. 19933-24-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its pharmacological profile, further solidifying its importance in modern drug discovery efforts.